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An In-depth Technical Guide to 2-Formylbenzeneboronic Acid Pinacol Ester (CAS 380430-
53-5)

Introduction: A Bifunctional Linchpin in Modern
Synthesis

2-Formylbenzeneboronic acid pinacol ester, registered under CAS Number 380430-53-5, is
a versatile bifunctional organic compound that has emerged as a critical building block for
researchers in synthetic chemistry, materials science, and drug development.[1] Its structure is
distinguished by the presence of two key functional groups on an aromatic ring: an aldehyde at
the 2-position and a boronic acid pinacol ester. This unique arrangement allows for sequential
or orthogonal chemical transformations, making it an invaluable tool for constructing complex
molecular architectures.

The boronic acid pinacol ester moiety is a stable, easily handled precursor for the venerable
Suzuki-Miyaura cross-coupling reaction, one of the most powerful methods for forming carbon-
carbon bonds.[2][3] The pinacol ester provides enhanced stability over the corresponding free
boronic acid, rendering the compound less prone to protodeboronation and decomposition, and
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facilitating purification by standard chromatographic methods.[4] Simultaneously, the ortho-
aldehyde group serves as a versatile handle for a wide array of chemical reactions, including
condensations, reductive aminations, and Wittig-type reactions.[5][6] This dual reactivity is the
cornerstone of its utility, enabling the synthesis of advanced materials, complex ligands, and
pharmacologically active molecules.[7][8]

This guide provides a comprehensive technical overview of 2-Formylbenzeneboronic acid
pinacol ester, detailing its properties, synthesis, core reactivity, and key applications, with the
aim of equipping researchers and drug development professionals with the practical and
theoretical knowledge to effectively leverage this powerful synthetic intermediate.

Physicochemical Properties and Safety Data

A thorough understanding of a reagent's properties is fundamental to its successful application
and safe handling. The key data for 2-Formylbenzeneboronic acid pinacol ester are
summarized below.
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Property Value Source(s)
CAS Number 380430-53-5 [71[9]
Molecular Formula C13H17BOs3 [71[9][10]
Molecular Weight 232.08 g/mol [7119]
2-(4,4,5,5-tetramethyl-1,3,2-
IUPAC Name dioxaborolan-2- [9][10]
yl)benzaldehyde
Clear colorless to dark yellow
Appearance o [71[10]
liquid
Density 1.0532 g/mL at 25 °C [71[11]
Refractive Index (n20/D) 1.5143 [71[11]
Flash Point > 110 °C (> 230 °F) [71[11]
Storage Temperature 2-8°C, under dry conditions [71[11]
H315 (Causes skin irritation),
H319 (Causes serious eye
GHS Hazard Statements S [7191[12]
irritation), H335 (May cause
respiratory irritation)
GHS Signal Word Warning [71191[12]

GHS Pictogram

GHSO07 (Exclamation mark)

[9]

Safety & Handling: 2-Formylbenzeneboronic acid pinacol ester is classified as an irritant.[7]

[9][12] Standard laboratory safety protocols should be strictly followed.

o Personal Protective Equipment (PPE): Wear chemical safety goggles, compatible chemical-

resistant gloves, and a lab coat.[7][13] If ventilation is inadequate, use a government-

approved respirator.[14]

e Handling: Avoid inhalation of vapors and contact with skin and eyes.[13] Use only in a well-

ventilated area, such as a chemical fume hood.[12]
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o First Aid: In case of eye contact, rinse immediately and thoroughly with water for at least 15
minutes and seek medical attention.[12] For skin contact, wash off immediately with soap
and plenty of water.[12] If inhaled, move the person to fresh air.[14] If swallowed, rinse mouth
with water (if the person is conscious) and call a physician.[14]

Core Reactivity and Mechanistic Insights

The synthetic power of this reagent stems from its two distinct functional groups.
Understanding their reactivity is key to designing efficient synthetic routes.

The Suzuki-Miyaura Cross-Coupling Reaction

The pinacol boronic ester is primarily utilized in the palladium-catalyzed Suzuki-Miyaura cross-
coupling reaction to form C(sp?)-C(sp?) bonds.[3] Pinacol esters are generally favored over free
boronic acids in multi-step synthesis due to their improved stability towards air and moisture
and their compatibility with chromatographic purification.[4]

The reaction proceeds via a well-established catalytic cycle involving a Pd(0)/Pd(ll) couple. The
key steps are:

» Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of an aryl or
vinyl halide (Ar-X), forming a Pd(ll) complex.

e Transmetalation: In the presence of a base, the organic group from the boronic ester is
transferred to the palladium center, displacing the halide. The base is crucial for activating
the boronic ester, forming a more nucleophilic boronate species.

e Reductive Elimination: The two organic fragments on the palladium complex couple and are
eliminated, forming the new C-C bond of the biaryl product and regenerating the Pd(0)
catalyst.[3]
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Fig 1. Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Reactivity of the Aldehyde Group

The ortho-aldehyde functionality provides a second reactive site that can be addressed before
or after the Suzuki coupling. This allows for the synthesis of a vast array of derivatives.
Common transformations include:

o Condensation Reactions: Formation of imines, hydrazones, or oximes through reaction with
primary amines, hydrazines, or hydroxylamine, respectively. This chemistry is fundamental to
the development of fluorescent probes and sensors where the electronic properties of the
system are modulated upon binding to an analyte.[6][11][15]

e Reductive Amination: Conversion of the aldehyde to an amine via reaction with an amine in
the presence of a reducing agent.

» Wittig Reaction: Formation of a carbon-carbon double bond, extending the carbon skeleton.

o Oxidation/Reduction: The aldehyde can be easily oxidized to a carboxylic acid or reduced to
a primary alcohol, providing further synthetic handles.

Synthesis of 2-Formylbenzeneboronic Acid Pinacol
Ester
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The most common and efficient method for synthesizing arylboronic esters is the Miyaura
borylation reaction.[4] This involves a palladium-catalyzed cross-coupling of an aryl halide with
a diboron reagent, typically bis(pinacolato)diboron (Bzpinz). For the title compound, the starting
material is 2-bromobenzaldehyde.

2-Bromobenzaldehyde Bis(pinacolato)diboron(Bzpinz) Pd Catalyst(e.g., Pd(dppf)Cl2) Base(e.g., KOAc) Solvent(e.g., Dioxane)

Miyaura Borylation
(Heat)

Aqueous Workup &
Purification
2-Formylbenzeneboronic acid
pinacol ester

Click to download full resolution via product page

Fig 2. General workflow for the synthesis via Miyaura borylation.

General Experimental Protocol: Miyaura Borylation

Disclaimer: This is a representative protocol. Researchers should optimize conditions based on
their specific laboratory setup and scale.

 Inert Atmosphere: To an oven-dried Schlenk flask equipped with a magnetic stir bar and
condenser, add 2-bromobenzaldehyde (1.0 equiv), bis(pinacolato)diboron (1.1 equiv), and
potassium acetate (KOAc, 1.5 equiv).[4]

o Catalyst Addition: Add the palladium catalyst, for example, [1,1'-
Bis(diphenylphosphino)ferrocene]dichloropalladium(ll) (Pd(dppf)Clz, 0.03 equiv).
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» Solvent and Degassing: Evacuate and backfill the flask with an inert gas (e.g., Argon or
Nitrogen) three times. Add anhydrous, degassed solvent (e.g., 1,4-dioxane or DMSO) via
syringe.

o Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the
reaction progress by TLC or GC-MS.

o Workup: After cooling to room temperature, dilute the mixture with a suitable organic solvent
(e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts and the
palladium catalyst.

 Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous
sodium sulfate (NazS0a), filter, and concentrate under reduced pressure. The crude product
can then be purified by flash column chromatography on silica gel to yield the pure liquid
product.

Applications in Research and Drug Development

The unique structure of this reagent has made it a valuable component in several areas of
advanced research.

Fluorescent Probes and Chemical Sensors

The aldehyde group can be condensed with various fluorophores containing a reactive amine
or hydrazine moiety. The resulting product often exhibits modulated fluorescence. The boronic
ester can then act as a recognition site for analytes like hydrogen peroxide (H20:z), metal ions,
or saccharides.[7][11] For example, a profluorescent probe was developed that could detect
oxidative stress induced by H202 and metal ions in living cells.[11]

Synthesis of Complex Organic Molecules

As a bifunctional building block, it is frequently used in multi-step syntheses of pharmaceuticals
and other complex organic targets.[16] The Suzuki-Miyaura reaction allows for the facile
introduction of an aryl substituent, while the aldehyde can be elaborated into a variety of other
functional groups. This strategy has been used to create monofunctionalized porphyrin
architectures, which are important in developing molecular electronics and switches.
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Representative Protocol: Suzuki-Miyaura Coupling

This protocol describes the synthesis of a generic biaryl compound from 2-
Formylbenzeneboronic acid pinacol ester and an aryl bromide.

e Reaction Setup: In an oven-dried flask under an inert atmosphere, combine 2-
Formylbenzeneboronic acid pinacol ester (1.2 equiv), the aryl bromide of choice (1.0
equiv), a palladium catalyst (e.g., Pd(PPhs)4, 0.05 equiv), and a base (e.g., aqueous 2M
Na2COs or K2COs, 2.0 equiv).

¢ Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water or
dioxane.

» Reaction: Heat the biphasic mixture to reflux (typically 80-110 °C) with vigorous stirring for 4-
16 hours. Monitor the reaction's completion by TLC or LC-MS.

o Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl
acetate) and water. Separate the organic layer, and extract the aqueous layer twice more
with the organic solvent.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSOa4 or
NazS0a4, and concentrate in vacuo. The resulting crude product can be purified by flash
column chromatography to yield the desired 2-formylbiaryl product.

Conclusion

2-Formylbenzeneboronic acid pinacol ester is a cornerstone reagent for modern organic
synthesis. Its commercial availability and the robust, well-understood reactivity of its two
functional groups provide chemists with a reliable and versatile tool.[17] The stability imparted
by the pinacol ester allows for its use in complex synthetic sequences, while the aldehyde
provides a gateway to a vast chemical space. From creating sophisticated fluorescent sensors
for biological imaging to constructing the core scaffolds of potential new therapeutics, its
importance in both academic and industrial research is firmly established and continues to
grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15235413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

